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Compound of Interest

N-(tert-Butoxycarbonyl)aniline-
13C6

Cat. No.: B140980

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical appearance and key physical
properties of N-(tert-Butoxycarbonyl)aniline-13C6, a stable isotope-labeled compound crucial
for various applications in drug metabolism studies, pharmacokinetic analysis, and as an
internal standard in quantitative bioanalysis.

Physical Appearance and Properties

N-(tert-Butoxycarbonyl)aniline-13C6, the 13C labeled version of N-(tert-
Butoxycarbonyl)aniline, is physically identical to its unlabeled counterpart. Isotopic labeling with
carbon-13 does not alter the macroscopic physical properties such as color and physical state.

The compound is a solid, typically appearing as a white to pale brown powder or crystalline
solid.[1] Key physical and chemical properties for both the labeled and unlabeled compounds
are summarized in the table below for easy comparison.
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N-(tert- N-(tert-

Property Butoxycarbonyl)aniline- Butoxycarbonyl)aniline
13C6 (unlabeled)

Physical State Solid Solid[1]

Color White to pale brown White to pale brown[1]
Molecular Formula Cs13CeH15NO2 C11H1sNO2
Molecular Weight 199.20 g/mol 193.24 g/mol [1]
Not experimentally determined,
Melting Point but expected to be ~133-137 133-137 °C[1]
°C
Boiling Point Not determined 235.3 £ 9.0 °C (Predicted)[1]
N Soluble in DMSO and DMSO (Slightly), Methanol
Solubility _ _
Methanol (Slightly) (Slightly)[1]
CAS Number 176850-21-8[2] 3422-01-3[1]

Logical Relationship of Physical Properties

The physical properties of an isotopically labeled compound are fundamentally linked to its

unlabeled analogue. The introduction of 13C isotopes primarily affects the molecular weight,

with negligible impact on the compound's physical appearance and other macroscopic

properties.
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Relationship of Physical Properties

N-(tert-Butoxycarbonyl)aniline N-(tert-Butoxycarbonyl)aniline-13C6

Physical Properties Key Difference

Melting Point: ~133-137 °C Physical State: Solid Solubility Color: White to Pale Brown Molecular Weight

Click to download full resolution via product page

Caption: Isotopic labeling effect on physical properties.

Experimental Considerations
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While the physical appearance is consistent, it is standard practice in a research setting to
verify the identity and purity of any chemical, including isotopically labeled standards, upon
receipt.

Methodology for Visual Inspection:
o Sample Preparation: Ensure the compound is at room temperature and in a well-lit area.

o Observation: Visually inspect the compound through its transparent container. Note the color
and physical state (e.g., crystalline, powder, amorphous solid).

o Comparison: Compare the observed appearance with the information provided in the
supplier's Certificate of Analysis (CoA). Any significant deviation should be reported to the
supplier.

Methodology for Melting Point Determination:
o Apparatus: Utilize a calibrated melting point apparatus.
o Sample Loading: Load a small amount of the dry compound into a capillary tube.

» Heating: Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

o Observation: Record the temperature range from the appearance of the first liquid drop to
the complete liquefaction of the solid.

 Verification: The determined melting point should be sharp and within the expected range for
a pure substance. A broad melting range may indicate the presence of impurities.

This guide provides a foundational understanding of the physical characteristics of N-(tert-
Butoxycarbonyl)aniline-13C6. For further analytical data, researchers should always refer to
the lot-specific Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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